Cas no 2034384-33-1 (N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide)

N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide is a structurally complex heterocyclic compound featuring a pyrrolopyridine core fused with a morpholine sulfonyl benzamide moiety. This molecule exhibits potential as a pharmacologically active scaffold due to its dual functionality, combining a rigid bicyclic system with a flexible sulfonamide-linked morpholine group. The presence of the electron-withdrawing sulfonyl group enhances its binding affinity to biological targets, while the pyrrolopyridine core may contribute to π-stacking interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research, particularly for kinase inhibition or protease modulation studies. The compound's stability under physiological conditions further supports its utility in drug discovery applications.
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide structure
2034384-33-1 structure
Product Name:N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
CAS No:2034384-33-1
MF:C20H20N4O6S
MW:444.461003303528
CID:5948995
PubChem ID:119105696
Update Time:2025-06-13

N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
    • N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-4-(morpholinosulfonyl)benzamide
    • 2034384-33-1
    • F6561-8722
    • AKOS026699541
    • N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
    • N-[2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)ethyl]-4-morpholin-4-ylsulfonylbenzamide
    • Inchi: 1S/C20H20N4O6S/c25-18(22-8-9-24-19(26)16-2-1-7-21-17(16)20(24)27)14-3-5-15(6-4-14)31(28,29)23-10-12-30-13-11-23/h1-7H,8-13H2,(H,22,25)
    • InChI Key: DMZUIECVRRRFPA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(NCCN2C(C3C(=CC=CN=3)C2=O)=O)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 444.11035554g/mol
  • Monoisotopic Mass: 444.11035554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 799
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 134Ų

N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6561-8722-2μmol
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6561-8722-5μmol
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6561-8722-10μmol
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6561-8722-20μmol
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6561-8722-1mg
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
1mg
$54.0 2023-09-08
Life Chemicals
F6561-8722-2mg
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
2mg
$59.0 2023-09-08
Life Chemicals
F6561-8722-3mg
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
3mg
$63.0 2023-09-08
Life Chemicals
F6561-8722-4mg
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
4mg
$66.0 2023-09-08
Life Chemicals
F6561-8722-5mg
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
5mg
$69.0 2023-09-08
Life Chemicals
F6561-8722-10mg
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
2034384-33-1
10mg
$79.0 2023-09-08

Additional information on N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 2034384-33-1)

The compound N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 2034384-33-1) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a pyrrolopyridine core and a morpholine sulfonyl moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapy, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the search for targeted cancer therapies has intensified, with CAS No. 2034384-33-1 emerging as a compound of interest due to its structural versatility. The pyrrolopyridine scaffold is known for its ability to interact with ATP-binding sites of kinases, a feature that has been exploited in the development of tyrosine kinase inhibitors (TKIs). This aligns with the current trend in precision medicine, where compounds like N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide are being explored for their selectivity and reduced off-target effects.

Another area of interest is the compound's sulfonamide group, which is often associated with enhanced bioavailability and metabolic stability. This is particularly relevant in the context of drug design optimization, where researchers are constantly seeking ways to improve the pharmacokinetic properties of lead compounds. The inclusion of a morpholine ring further adds to the molecule's solubility, a critical factor in oral drug delivery systems.

The synthesis of CAS No. 2034384-33-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often discussed in organic chemistry forums and pharmaceutical research communities, reflecting the compound's relevance in academic and industrial settings. Its structural complexity also makes it a valuable subject for computational chemistry studies, particularly in molecular docking and QSAR modeling.

From a commercial perspective, N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide is available through specialized chemical suppliers and research catalogs. Its pricing and availability are frequently queried in scientific databases, underscoring its utility in high-throughput screening and hit-to-lead campaigns. The compound's patent landscape is also a topic of interest, as it may hold potential for intellectual property development in the pharmaceutical sector.

In summary, CAS No. 2034384-33-1 represents a compelling example of modern drug discovery efforts. Its combination of a pyrrolopyridine core and sulfonamide functionality offers a rich platform for further medicinal chemistry exploration. As the scientific community continues to prioritize targeted therapies and personalized medicine, compounds like this will likely remain at the forefront of innovative research.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited